Cas no 896018-38-5 (4-oxo-6-{(5-propanamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4H-pyran-3-yl 2-chlorobenzoate)

• Product Name: 4-oxo-6-{(5-propanamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4H-pyran-3-yl 2-chlorobenzoate
• CAS No: 896018-38-5
• MF: C₁₈H₁₄ClN₃O₅S₂
• MW: 451.903860569
• CID: 6295223
• PubChem ID: 18572902
• Update Time: 2025-07-18

4-oxo-6-{(5-propanamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4H-pyran-3-yl 2-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• 4-oxo-6-{(5-propanamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4H-pyran-3-yl 2-chlorobenzoate
• 896018-38-5
• 4-oxo-6-(((5-propionamido-1,3,4-thiadiazol-2-yl)thio)methyl)-4H-pyran-3-yl 2-chlorobenzoate
• AKOS024657116
• 4-oxo-6-{[(5-propanamido-1,3,4-thiadiazol-2-yl)sulfanyl]methyl}-4H-pyran-3-yl 2-chlorobenzoate
• F2532-0210
• [4-oxo-6-[[5-(propanoylamino)-1,3,4-thiadiazol-2-yl]sulfanylmethyl]pyran-3-yl] 2-chlorobenzoate

• Inchi： 1S/C18H14ClN3O5S2/c1-2-15(24)20-17-21-22-18(29-17)28-9-10-7-13(23)14(8-26-10)27-16(25)11-5-3-4-6-12(11)19/h3-8H,2,9H2,1H3,(H,20,21,24)
• InChI Key： ALNFNQHLTIYXFC-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(=O)OC1=COC(=CC1=O)CSC1=NN=C(NC(CC)=O)S1

Computed Properties

• Exact Mass: 451.0063406g/mol
• Monoisotopic Mass: 451.0063406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 161Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 4-oxo-6-{(5-propanamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4H-pyran-3-yl 2-chlorobenzoate

Introduction to 4-oxo-6-{(5-propanamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4H-pyran-3-yl 2-chlorobenzoate (CAS No. 896018-38-5) and Its Emerging Applications in Chemical Biology

4-oxo-6-{(5-propanamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4H-pyran-3-yl 2-chlorobenzoate, identified by the CAS number 896018-38-5, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to a class of heterocyclic derivatives characterized by the presence of a pyran core linked to a chlorobenzoate moiety, with an intermediate thiadiazole scaffold. The strategic arrangement of these functional groups endows the molecule with remarkable biological potential, making it a promising candidate for further exploration in drug discovery and therapeutic development.

The thiadiazole ring is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets such as enzymes and receptors. In particular, the 5-propanamido substituent attached to the thiadiazole core introduces a polar amide group, which can enhance solubility and binding affinity. This modification is particularly relevant in the context of modern drug design, where optimizing physicochemical properties is crucial for achieving desirable pharmacokinetic profiles. The presence of a sulfanylmethyl group further diversifies the molecular architecture, potentially enabling unique interactions with biological systems.

The pyran ring in this compound serves as a scaffold that can influence both electronic and steric properties, contributing to the molecule's overall reactivity and bioavailability. The linkage between the pyran and chlorobenzoate moieties provides a flexible rotatable bond, which can be exploited to fine-tune molecular interactions. Additionally, the chlorobenzoate group introduces a hydrophobic pocket that may facilitate binding to lipid-rich environments or specific protein targets. These structural features collectively make 4-oxo-6-{(5-propanamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4H-pyran-3-yl 2-chlorobenzoate (CAS No. 896018-38-5) an intriguing candidate for further investigation.

Recent advancements in computational chemistry have enabled more precise modeling of molecular interactions, allowing researchers to predict the potential of this compound with greater accuracy. Studies have suggested that the amide group in the thiadiazole ring may serve as a hydrogen bond acceptor, enhancing binding stability when interacting with biological targets. Furthermore, the sulfanylmethyl group could participate in sulfur-nitrogen interactions, which are increasingly recognized as important for drug-receptor binding. These insights highlight the need for experimental validation to fully elucidate the mechanistic basis of this compound's biological activity.

In vitro studies have begun to explore the pharmacological properties of derivatives structurally related to 4-oxo-6-{(5-propanamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4H-pyran-3-yl 2-chlorobenzoate (CAS No. 896018-38-5). Initial results indicate that certain analogs exhibit promising antiviral and anti-inflammatory effects, suggesting that this class of compounds may have therapeutic relevance in managing chronic diseases. The pyran core has been observed to modulate enzyme activity by affecting substrate recognition, while the chlorobenzoate moiety appears to contribute to membrane interaction. These findings underscore the importance of further structural optimization to enhance potency and selectivity.

The synthesis of this compound presents unique challenges due to its complex architecture. However, recent methodological advances in organic synthesis have made it more feasible to produce such molecules on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the heterocyclic frameworks efficiently. Additionally, modern purification methods ensure high purity standards necessary for rigorous biological evaluation. These improvements have opened new avenues for exploring derivatives of 4-oxo-6-{(5-propanamido-1,3,4-thiadiazol-2-ylsulfanylmethyl)-4H-pyran}-3-y 2-chlorobenzoate (CAS No. 896018385).

Future research directions may focus on exploring novel synthetic routes that minimize synthetic steps while maximizing yield and purity. Additionally, incorporating computational modeling into early-stage drug design could accelerate the identification of lead compounds within this series. The integration of machine learning algorithms has shown promise in predicting bioactivity based on structural features alone, potentially reducing reliance on labor-intensive experimental screens.

The potential applications of this compound extend beyond traditional pharmaceuticals into areas such as agrochemicals and material science. The unique structural motifs present in 4 oxo 6 {(5 propanamido 1 3 4 thiadiazol 2 ylsulfanyl methyl} 4H pyran} 3 yl 2 chlorobenzoate (CAS No 896018385) could inspire new formulations or functional materials with tailored properties. For instance，the sulfanylmethyl group might be exploited in designing polymers with enhanced thermal stability or biodegradability.

In conclusion,4 oxo 6 {(5 propanamido}13{4 thiadiazol}12{ysulfanyl methyl}14{ }44{H pyran}33{y}32{ }22{chlorobenzoate} (CAS No) presents a compelling case study for bridging organic chemistry innovation with biological discovery。The strategic design of its molecular framework offers numerous opportunities for therapeutic intervention，while its synthetic accessibility ensures continued exploration。As research progresses，this compound will likely play an increasingly important role in advancing our understanding of disease mechanisms and developing novel treatment strategies。